Cas no 2649060-13-7 (1,4-Benzenediamine, 5-chloro-N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methyl-)

• Product Name: 1,4-Benzenediamine, 5-chloro-N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methyl-
• CAS No: 2649060-13-7
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• CID: 5214105
• Update Time: 2025-11-01

1,4-Benzenediamine, 5-chloro-N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, 5-chloro-N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methyl-

• Inchi： 1S/C10H13ClN4/c1-6-4-8(12)7(11)5-9(6)15-10-13-2-3-14-10/h4-5H,2-3,12H2,1H3,(H2,13,14,15)
• InChI Key： LNLNVVDNNAKSHG-UHFFFAOYSA-N
• SMILES： C1(NC2NCCN=2)=CC(Cl)=C(N)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 1,4-Benzenediamine, 5-chloro-N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methyl-

1,4-Benzenediamine, 5-chloro-N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methyl-

The compound 1,4-Benzenediamine, specifically 5-chloro-N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methyl-, is a highly specialized chemical entity that has garnered significant attention in the field of biomedical research. This compound belongs to the class of aromatic diamines and features a unique combination of functional groups that make it an intriguing subject for both academic and industrial investigations.

Its structure incorporates a benzenediazine core, which is a hallmark of many bioactive molecules, along with a chloro substituent at the 5-position and a methyl group at the 2-position. Additionally, it contains an imidazole ring in its structure, which adds to its complexity and potential for interacting with biological systems.

Recent studies have highlighted the importance of compounds like 1,4-Benzenediamine in the development of antiproliferative agents. The presence of the imidazole ring has been shown to enhance the compound's ability to modulate cell signaling pathways, particularly those involved in cancer cell proliferation and inflammation.

Furthermore, the chloro substituent at the 5-position plays a critical role in determining the compound's pharmacokinetic properties. This group has been shown to increase the compound's metabolic stability, which is essential for its efficacy as a therapeutic agent.

Another key feature of this compound is its ability to form co-crystals with other biologically active molecules. This property makes it a valuable tool in the development of controlled-release drug delivery systems, where the crystal structure plays a pivotal role in determining the release kinetics of the drug.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the binding interactions of this compound with target proteins. For instance, molecular docking studies have revealed that the imidazole ring interacts preferentially with hydrophobic pockets in enzyme active sites, suggesting a potential role for this compound as an enzyme inhibitor.

Moreover, the methyl group at the 2-position has been shown to influence the compound's solubility profile, which is a critical factor in determining its bioavailability. This group also contributes to the compound's chemical stability, making it resistant to hydrolytic degradation under physiological conditions.

In summary, 1,4-Benzenediamine, 5-chloro-N1-(4,5-dihydro-1H-imidazol-2-yl)-2-methyl- is a multifaceted compound with significant potential in the field of biomedical science. Its unique structural features and versatile biological activity make it an attractive candidate for further investigation and development as a therapeutic agent.